3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-6-methyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H10FN3OS/c1-7-10(16)13-11(15-14-7)17-6-8-4-2-3-5-9(8)12/h2-5H,6H2,1H3,(H,13,15,16)
• InChI Key: PYCMJZKUWQPEST-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC2=CC=CC=C2F
• Molecular Formula: C11H10FN3OS
• Molecular Weight: 251.28 g/mol

Description

3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one is a chemical compound that belongs to the class of triazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Mechanism Of Action

The mechanism of action of 3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one is not fully understood. However, it is believed to exert its biological activity by inhibiting the activity of certain enzymes, such as DNA topoisomerase and dihydrofolate reductase. This inhibition leads to the disruption of DNA synthesis and cell division, resulting in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one exhibits significant biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce the activity of certain enzymes, such as acetylcholinesterase. In addition, it has been shown to exhibit low toxicity towards normal cells, making it a promising candidate for further development as a therapeutic agent.

Advantages And Limitations For Lab Experiments

One of the main advantages of 3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one is its broad-spectrum activity against various types of cancer, fungi, and bacteria. In addition, it exhibits low toxicity towards normal cells, making it a potentially safe and effective therapeutic agent. However, one of the main limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Furthermore, more studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research and development of 3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one. Firstly, further studies are needed to elucidate its mechanism of action and potential side effects. Secondly, more research is needed to optimize its synthesis method and improve its solubility in water. Thirdly, it is important to explore its potential applications in other fields, such as agriculture and material science. Finally, more studies are needed to evaluate its efficacy and safety in vivo, and to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one involves the reaction of 2-fluorobenzyl chloride with potassium thiocyanate in the presence of sodium hydroxide, followed by the reaction with 3-amino-6-methyl-1,2,4-triazin-5(4H)-one in the presence of acetic acid. The reaction mechanism involves the formation of a thiourea intermediate, which then undergoes cyclization to form the desired product.

Scientific Research Applications

3-((2-fluorobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. In addition, this compound has also been investigated for its potential use as a herbicide and insecticide. Furthermore, it has been studied for its potential applications in material science, such as in the synthesis of novel polymers and nanomaterials.